3-Amino-4-[[4-[4-[(2-amino-3,6-disulfonaphthalen-1-yl)diazenyl]-3-sulfophenyl]phenyl]diazenyl]naphthalene-2,7-disulfonic acid

• CAS No.: 574-64-1
• Product Name: 3-Amino-4-[[4-[4-[(2-amino-3,6-disulfonaphthalen-1-yl)diazenyl]-3-sulfophenyl]phenyl]diazenyl]naphthalene-2,7-disulfonic acid
• Molecular Formula: C₃₂H₁₉N₆Na₅O₁₅S₅
• Molecular Weight: 1002.8 g/mol
• IUPAC Name: pentasodium;3-amino-4-[[4-[4-[(2-amino-3,6-disulfonatonaphthalen-1-yl)diazenyl]-3-sulfonatophenyl]phenyl]diazenyl]naphthalene-2,7-disulfonate
• Standard InChI: InChI=1S/C32H24N6O15S5.5Na/c33-29-27(57(48,49)50)14-18-11-21(54(39,40)41)6-8-23(18)31(29)37-35-20-4-1-16(2-5-20)17-3-10-25(26(13-17)56(45,46)47)36-38-32-24-9-7-22(55(42,43)44)12-19(24)15-28(30(32)34)58(51,52)53;;;;;/h1-15H,33-34H2,(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53);;;;;/q;5*+1/p-5
• Standard InChIKey: RBDJQFKUZPMOFH-UHFFFAOYSA-I
• SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)N=NC3=C4C=CC(=CC4=CC(=C3N)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC5=C6C=CC(=CC6=CC(=C5N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)N=NC3=C4C=CC(=CC4=CC(=C3N)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC5=C6C=CC(=CC6=CC(=C5N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+]
• Description: Trypan red is a vital stain.
• Synonyms: trypan red
• Reference: [1]. POSCHEL PH. An effect of the vital dye trypan red on approach-avoidance conflict. J Comp Physiol Psychol. 1958 Aug;51(4):448-51.[2]. HURST EW, et al. The prevention of encephalitis due to the viruses of eastern equine encephalomyelitis and louping-ill: experiments with trypan red, mepacrine, and many other substances. Br J Pharmacol Chemother. 1952 Sep;7(3):455-72.
• PubChem Compound: 73031
• Last Modified: Nov 11 2021